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Compound of Interest

Compound Name: N-(m-PEG4)-N'-(azide-PEG4)-Cy7

Cat. No.: B15544277 Get Quote

For researchers, scientists, and drug development professionals, the responsible disposal of

chemical reagents is a critical component of laboratory safety and environmental stewardship.

This guide provides detailed, step-by-step procedures for the proper disposal of N-(m-PEG4)-
N'-(azide-PEG4)-Cy7, a fluorescent labeling reagent. Adherence to these protocols is essential

to mitigate risks to personnel and prevent environmental contamination.

Immediate Safety and Hazard Information
N-(m-PEG4)-N'-(azide-PEG4)-Cy7 is classified as harmful if swallowed and very toxic to

aquatic life with long-lasting effects.[1][2] The primary goal of its disposal is to prevent its

release into the environment, especially waterways, and to ensure the safety of all laboratory

personnel.

Key Hazards:

Acute Oral Toxicity: Harmful if ingested.[1][2]

Aquatic Toxicity: Poses a significant and lasting threat to aquatic ecosystems.[1][2]

Organic Azide Component: Organic azides are energetic compounds that can be sensitive to

shock, friction, and heat. They can also form explosive compounds when in contact with

acids, heavy metals, and halogenated solvents.[1][3]
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A summary of key quantitative data for N-(m-PEG4)-N'-(azide-PEG4)-Cy7 is presented in the

table below.

Property Value

Chemical Name N-(m-PEG4)-N'-(azide-PEG4)-Cy7

CAS Number Not available in search results

Molecular Formula C46H66ClN5O8

Molecular Weight 852.51 g/mol

GHS Hazard Statements
H302: Harmful if swallowedH410: Very toxic to

aquatic life with long lasting effects

GHS Precautionary Statements

P264: Wash skin thoroughly after handlingP270:

Do not eat, drink or smoke when using this

productP273: Avoid release to the

environmentP301 + P312: IF SWALLOWED:

Call a POISON CENTER or doctor/physician if

you feel unwellP330: Rinse mouthP391: Collect

spillageP501: Dispose of contents/container to

an approved waste disposal plant

Experimental Workflow for Disposal
The following workflow outlines the necessary steps for the safe disposal of N-(m-PEG4)-N'-
(azide-PEG4)-Cy7 waste.
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Start: Generation of Waste

Wear Appropriate PPE
(Lab coat, safety glasses, nitrile gloves)

Segregate Waste Streams
(Solid, Liquid, Sharps)

Solid Waste Collection

Liquid Waste Collection

Sharps Waste Collection

Decontaminate Labware

Label Waste Containers Correctly

Collect Rinsate

Store Waste in Designated Area

Contact EHS for Pickup

End: Proper Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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